Cas no 2227817-04-9 (2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol)

• Product Name: 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol
• CAS No: 2227817-04-9
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6449354
• PubChem ID: 96744917
• Update Time: 2025-05-26

2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol
• EN300-1764847
• 2227817-04-9
• 2-[(1R)-3-amino-1-hydroxypropyl]-4-methylphenol

• Inchi： 1S/C10H15NO2/c1-7-2-3-9(12)8(6-7)10(13)4-5-11/h2-3,6,10,12-13H,4-5,11H2,1H3/t10-/m1/s1
• InChI Key： PDNYGTMTCNGKNQ-SNVBAGLBSA-N
• SMILES： O[C@@H](C1C(=CC=C(C)C=1)O)CCN

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol

Comprehensive Overview of 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol (CAS No. 2227817-04-9)

2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol (CAS No. 2227817-04-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique stereochemistry and functional groups, plays a pivotal role in the synthesis of advanced therapeutic agents. The R-configuration at the chiral center and the presence of both amino and hydroxy groups make it a versatile intermediate for drug development, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for chiral building blocks like 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol has surged, driven by the growing emphasis on precision medicine and personalized therapeutics. Researchers are increasingly exploring its potential in neurodegenerative disease treatments, where its ability to cross the blood-brain barrier (BBB) is of particular interest. Additionally, its structural analogs have shown promise in anti-inflammatory and antioxidant applications, aligning with the current focus on aging-related disorders and oxidative stress mitigation.

The synthesis of 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol involves sophisticated asymmetric catalysis techniques, ensuring high enantiomeric purity. This is critical for its application in pharmaceutical formulations, where even minor impurities can significantly impact efficacy and safety. The compound’s logP and solubility profiles are also optimized for drug delivery systems, making it a preferred choice for oral bioavailability enhancement.

From an industrial perspective, CAS No. 2227817-04-9 is produced under stringent Good Manufacturing Practices (GMP) to meet the rigorous standards of regulatory agencies such as the FDA and EMA. Its scalability and cost-effectiveness further contribute to its adoption in large-scale API (Active Pharmaceutical Ingredient) production. Moreover, its compatibility with green chemistry principles underscores its relevance in sustainable pharmaceutical manufacturing.

Emerging trends in AI-driven drug discovery have also highlighted the importance of compounds like 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol. Computational models frequently utilize its molecular descriptors to predict bioactivity and toxicity, accelerating the identification of novel drug candidates. This aligns with the broader shift toward in silico screening and high-throughput virtual screening (HTVS) in modern pharmacology.

In conclusion, 2-(1R)-3-amino-1-hydroxypropyl-4-methylphenol (CAS No. 2227817-04-9) represents a critical asset in contemporary medicinal chemistry. Its multifaceted applications, from neuroprotection to drug formulation, coupled with its alignment with cutting-edge research trends, position it as a compound of enduring scientific and commercial value. As the pharmaceutical industry continues to evolve, the role of such highly functionalized intermediates will only expand, driving innovation and therapeutic breakthroughs.